Cas no 61549-02-8 (Heptanoic acid, 7,7'-thiobis-, diethyl ester)

• Product Name: Heptanoic acid, 7,7'-thiobis-, diethyl ester
• CAS No: 61549-02-8
• MF: C₁₈H₃₄O₄S
• MW: 346.525165081024
• CID: 475266
• PubChem ID: 71394717
• Update Time: 2025-04-19

Heptanoic acid, 7,7'-thiobis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7'-thiobis-, diethyl ester
• ethyl 7-(7-ethoxy-7-oxoheptyl)sulfanylheptanoate
• DTXSID40816389
• 61549-02-8
• Diethyl 7,7'-sulfanediyldiheptanoate

• Inchi： 1S/C18H34O4S/c1-3-21-17(19)13-9-5-7-11-15-23-16-12-8-6-10-14-18(20)22-4-2/h3-16H2,1-2H3
• InChI Key： BUWJGBJIAZOZQV-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)OCC)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 346.21792
• Monoisotopic Mass: 346.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6